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Compound of Interest

Compound Name: Volinanserin Hydrochloride Salt
Cat. No.: B13721740
Get Quote
\ J

Part 1: Executive Summary & Physicochemical
Profile

Volinanserin (MDL-100,907) is the "gold standard" reference antagonist for the serotonin 5-
HT2A receptor, exhibiting >100-fold selectivity over 5-HT2C and other monoamine receptors.

Critical Warning: This protocol specifically addresses the Hydrochloride (HCI) Salt.
Researchers often confuse the free base with the salt. The HCI salt is preferred for its slightly
improved stability and solubility profile, but it remains hydrophobic. Direct dissolution in neutral
aqueous buffers (PBS/Saline) will result in precipitation.

Key Chemical Constants
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Property Value Notes

(Refers to Free Base; check
CAS No. 139290-65-6

CoA for Salt CAS)
Formula C22H2sFNO3[1][2][3][4][5] * HCI

Use this value for Molarity
MW (Salt) 409.92 g/mol )

calculations
MW (Free Base) 373.47 g/mol Do not use for salt calculations
Solubility (DMSO) ~30-50 mg/mL Recommended Solvent
Solubility (Water) < 0.5 mg/mL Poor; requires co-solvents

Appearance

White to off-white solid

Light sensitive

Part 2: Preparation Protocols
Protocol A: Primary Stock Solution (10 mM in DMSO)

Objective: Create a stable, high-concentration master stock for long-term storage.

Materials:

Step-by-Step Procedure:

Volinanserin HCI solid (store at -20°C, desiccated).[2][6]

Amber glass vials (borosilicate) with Teflon-lined caps.

Vortex mixer and Ultrasonic bath.

Anhydrous DMSO (Dimethyl Sulfoxide), sterile filtered (Grade: Cell Culture/HPLC).

o Equilibration: Remove the product vial from the freezer and allow it to warm to room

temperature (approx. 30 mins) before opening.

o Why? Volinanserin HCI is hygroscopic. Opening a cold vial introduces condensation,

which degrades the solid and alters weighing accuracy.
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» Weighing: Weigh 4.1 mg of Volinanserin HCI.
o Note: Use an anti-static gun if the powder is static-prone.
e Solvent Addition: Add 1.0 mL of Anhydrous DMSO to the vial.
 Dissolution:
o Vortex vigorously for 30 seconds.
o If particles remain, sonicate in a water bath at room temperature for 2—5 minutes.
o Visual Check: Solution must be completely clear and colorless.
 Aliquoting: Dispense into small aliquots (e.g., 50 pL) to avoid freeze-thaw cycles.

o Storage: Store at -20°C (stable for 6 months) or -80°C (stable for 1 year). Protect from light.
[61[7]

Protocol B: Aqueous Working Solution (For Cell Culture)

Objective: Dilute stock for immediate experimental use without crashing out the compound.
e Thaw: Thaw the DMSO stock aliquot at room temperature. Vortex briefly.
 Intermediate Dilution (Optional but Recommended):

o Dilute the 10 mM stock 1:10 in DMSO to create a 1 mM substock if your final target is
nanomolar.

o Final Dilution:

o Add the DMSO stock dropwise into the cell culture medium or assay buffer while vortexing
the buffer.

o Limit: Keep final DMSO concentration < 0.1% (v/v) to avoid solvent toxicity.

o Example: Adding 1 pL of 10 mM Stock to 10 mL media yields 1 uM Volinanserin (0.01%
DMSO).
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Protocol C: In Vivo Formulation (Animal Injection)

Objective: Prepare a vehicle that supports higher concentrations (e.g., 1 mg/mL) for IP/SC
injection. Simple saline will cause precipitation.

Recommended Vehicle: 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline.[5][8]

Dissolve Volinanserin HCI in 100% DMSO (10% of final volume).

Add PEG300 (40% of final volume) and vortex.

Add Tween-80 (5% of final volume) and vortex.

Slowly add warm Saline (45% of final volume) while vortexing.

o Check: If cloudy, sonicate. If still cloudy, add 1eq of HCI or adjust pH slightly, though this
vehicle usually stabilizes the salt.

Part 3: Visualization & Logic
Workflow Diagram: Stock Preparation

This diagram illustrates the critical decision points to prevent compound degradation and
precipitation.

e
Click to download full resolution via product page

Caption: Critical path for Volinanserin HCI solubilization. Note the equilibration step to prevent
hygroscopic degradation.

Mechanistic Diagram: 5-HT2A Antagonism

Volinanserin acts by blocking the Gg-coupled signaling cascade.
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Caption: Volinanserin prevents 5-HT-induced Gq protein coupling, inhibiting the PLC-IP3-Ca2+
cascade.

Part 4: Molarity & Dilution Calculator

Use the table below for quick preparation of the Hydrochloride Salt (MW: 409.92).
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Target Mass of o
. Volume DMSO ] . Application
Concentration Volinanserin HCI
High conc. stock (Risk
100 mM 1.0 mL 41.0 mg L
of precipitation if cold)
Standard Stock
10 mM 1.0 mL 4.10 mg
(Recommended)
Sub-stock for low-
1mM 1.0 mL 0.41 mg

dose assays

Dilute 10 mM stock ) )
100 pM -- ) . Working Solution
1:100 in media

Self-Validation Check:

e QC Step: Before using any stock, hold the vial up to a light source. If you see "swirls" or
particulates, the concentration is incorrect. Sonicate immediately.

» Batch Variance: Always check the specific CoA of your vial. The hydration state of the salt
can shift the MW slightly (e.g., hemihydrate).

Part 5: References

o Kehne, J. H., et al. (1996).MDL 100,907: a selective 5-HT2A antagonist for the treatment of
schizophrenia. This is the seminal paper characterizing the pharmacological profile of the
compound.

» Tocris Bioscience.MDL 100907 Product Information and Solubility Data.[5] Provides
authoritative data on solubility differences between free base and salts.

» Cayman Chemical.Volinanserin Product Insert. Detailed stability data indicating -20°C
storage requirements and solvent compatibility (DMSO vs Ethanol).

e TargetMol.In Vivo Formulation Guide for Volinanserin. Source for the DMSO/PEG300/Tween
vehicle protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. (+)-alpha-(2,3-Dimethoxyphenyl)-1-(2-(4-fluorophenyl)ethyl)-4-piperidinemethanol |
C22H28FNO3 | CID 5311271 - PubChem [pubchem.ncbi.nlm.nih.gov]

¢ 2. medkoo.com [medkoo.com]

¢ 3. Volinanserin | 5-HT2A receptor antagonist | CAS 139290-65-6 | antipsychotic activity|Buy
MDL-100907; M-100907 from Supplier InvivoChem [invivochem.com]

¢ 4. cdn.caymanchem.com [cdn.caymanchem.com]

¢ 5. Volinanserin | 5-HT Receptor | TargetMol [targetmol.com]
¢ 6. cdn.stemcell.com [cdn.stemcell.com]

e 7. file.medchemexpress.com [file.medchemexpress.com]

¢ 8. medchemexpress.com [medchemexpress.com]

¢ To cite this document: BenchChem. [Definitive Guide: Preparation of Volinanserin
Hydrochloride Stock Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13721740/docs#definitive-guide-preparation-of-
volinanserin-hydrochloride-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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